Cas no 717907-75-0 (PF-562271)

Pf-562271 (vs-6062) is a potent, reversible, ATP competitive inhibitor of FAK and Pyk2 kinases with IC50 of 1.5 nm and 13 nm, respectively

PF-562271 structure

Product Name:PF-562271

CAS No:717907-75-0

Molecular Formula:C₂₁H₂₀F₃N₇O₃S

Molecular Weight:507.4888

MDL:MFCD17170115

CID:68682

PubChem ID:11713159

PF-562271 Properties

Names and Identifiers

- N-Methyl-N-[3-[[[2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-trifluoromethylpyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide
- PF-562271
- N-Methyl-N-(3-((2-(2-oxoindolin-5-ylamino)-5-(trifluoromethyl)pyrimidin-4-ylamino)methyl)pyridin-2-yl)methanesulfonamide
- N-methyl-N-[3-[[[2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide
- PF562271
- PROPAPGYL PF-562271
- n-methyl-n-(3-(((2-((2-oxo-2,3-dihydro-1h-indol-5-yl)amino)-5-trifluoromethylpyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
- PF-562271 FAK
- RTKS KINASE INHIBITOR
- K5BX8ZA7UF
- PF 562271
- C21H20F3N7O3S
- PF-00562271 free base
- SR-00000003721-2
- HMS3244L07
- BCP01852
- PF562271 besylate;PF 562271 besylate
- MLS006011245
- SMR004703004
- SR-00000003721
- AMY21304
- GTPL9381
- NSC754356
- HMS3265M11
- HMS3265M12
- MZDKLVOWGIOKTN-UHFFFAOYSA-N
- s2890
- NCGC00242495-01
- 717907-75-0
- BDBM50318884
- CCG-265006
- N-methyl-N-(3-(((2-((2-oxoindolin-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
- HMS3651D06
- AKOS015904318
- NCGC00242495-18
- N-methyl-N-{3-[({2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl}amino)methyl]pyridin-2-yl}methanesulfonamide
- NSC-800849
- AS-16220
- HY-10459
- PF-562,271-26
- J-521695
- PF-562271; VS-6062
- Methanesulfonamide, n-[3-[[[2-[(2,3-dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]- n-methyl-
- UNII-K5BX8ZA7UF
- PF-562271 [WHO-SDG]
- SCHEMBL1206959
- HMS3244K08
- NSC800849
- 3bz3
- PF-562271 BESILATE
- BRD-K99545815-001-01-4
- PF-562,271
- HMS3244K07
- N-[3-[[[2-[(2,3-H-2-oxo-1H-indol-5-yl)amino]-5-(trifluoroMe)-4-pyrimidinyl]amino]Me]-2-pyridinyl]-N-Me-methanesulfonamide 95%
- PF-562271 free base
- EX-A1385
- CHEBI:91370
- MFCD16038299
- HMS3265N12
- AC-27466
- SW219484-2
- DTXSID10471000
- PF-562271- (FAK)
- 717907-75-0 (free base)
- Q27163236
- Methanesulfonamide, N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methyl
- FT-0711878
- Kinome_3857
- N-[3-[[[2-[(2,3-Dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methyl-methanesulfonamide
- N-methyl-N-[3-[[[2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]methanesulfonamide
- n-[3-[[[2-[(2,3-dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-n-methylmethanesulfonamide
- BCPP000114
- CHEMBL1084546
- HMS3265N11
- NSC-754356
- SDCCGSBI-0654422.P001
- PF-562271?
- BRD-K99545815-074-03-7
- BRD-K99545815-001-06-3
- BRD-K99545815-074-02-9
- DTXCID40162555
- DTXCID20208905
- DTXSID40240064
- BRD-K99545815-003-01-0
- VS6062
- UNII-FK2M84H8UI
- N-Methyl-N-[3-[[[2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-trifluoromethylpyrimidin-4-yl]amino]methyl]pyridin-2-yl]methanesulfonamide; PF-562271
- N-methyl-N-(3-(((2-((2-oxo-1,3-dihydroindol-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide
- PF-562271 (WHO-SDG)
- N-methyl-N-{3-[({2-[(2-oxo-1,3-dihydroindol-5-yl)amino]-5-(trifluoromethyl)pyrimidin-4-yl}amino)methyl]pyridin-2-yl}methanesulfonamide
- PF 562271 [WHO-DD]
- N-METHYL-N-[3-[[[2-[(2-OXO-2,3-DIHYDRO-1H-INDOL-5-YL)AMINO]-5-TRIFLUOROMETHYLPYRIMIDIN-4-YL]AMINO]METHYL]PYRIDIN-2-YL]METHANESULFONAMIDE
- N-methyl-N-(3-((2-(2-oxoindolin-5-ylamino)-5-(trifluoromethyl)pyrimidin-4-ylamino)methyl)pyridin-2-yl)methanesulfonamide
- +Expand
- MDL： MFCD17170115
- InChIKey： MZDKLVOWGIOKTN-UHFFFAOYSA-N
- Inchi： 1S/C21H20F3N7O3S/c1-31(35(2,33)34)19-12(4-3-7-25-19)10-26-18-15(21(22,23)24)11-27-20(30-18)28-14-5-6-16-13(8-14)9-17(32)29-16/h3-8,11H,9-10H2,1-2H3,(H,29,32)(H2,26,27,28,30)
- SMILES： S(C([H])([H])[H])(N(C([H])([H])[H])C1=C(C([H])=C([H])C([H])=N1)C([H])([H])N([H])C1C(C(F)(F)F)=C([H])N=C(N=1)N([H])C1C([H])=C([H])C2=C(C=1[H])C([H])([H])C(N2[H])=O)(=O)=O

Computed Properties

Exact Mass: 507.13000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 7
Monoisotopic Mass: 507.13004319g/mol
Heavy Atom Count: 35
Complexity: 856
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 138

Experimental Properties

LogP: 3.85020
PSA: 140.82000
Boiling Point: No data available
Melting Point: No data available
Flash Point: No data available
Color/Form: No data available
Density: 1.540

PF-562271 Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FAWQ-1mg	PF-562271	717907-75-0	98+%	1mg	$44.00	2024-04-21
A2B Chem LLC	AH13178-1mg	N-[3-[[[2-[(2,3-Dihydro-2-oxo-1h-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-n-methyl-methanesulfonamide	717907-75-0	98+%	1mg	$41.00	2024-04-19
abcr	AB447071-1 mg	N-[3-[[[2-[(2,3-H-2-oxo-1H-indol-5-yl)amino]-5-(trifluoroMe)-4-pyrimidinyl]amino]Me]-2-pyridinyl]-N-Me-methanesulfonamide 95%; .	717907-75-0		1mg	€206.00	2023-07-18
Ambeed	A301515-5mg	N-Methyl-N-(3-(((2-((2-oxoindolin-5-yl)amino)-5-(trifluoromethyl)pyrimidin-4-yl)amino)methyl)pyridin-2-yl)methanesulfonamide	717907-75-0	98+%	5mg	$135.0	2024-05-30
Chemenu	CM146877-10mg	N-Methyl-N-(3-((2-(2-oxoindolin-5-ylamino)-5-(trifluoromethyl)pyrimidin-4-ylamino)methyl)pyridin-2-yl)methanesulfonamide	717907-75-0	95%+	10mg	$186	2021-08-05
ChemScence	CS-0039-5mg	PF-562271	717907-75-0	99.68%	5mg	$158.0	2022-04-26
DC Chemicals	DC3169-100 mg	PF-562271	717907-75-0	>98%	100mg	$400.0	2022-02-28
eNovation Chemicals LLC	D501739-250mg	N-Methyl-N-{3-[({2-[(2-oxo-2,3-dihydro-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl}amino)methyl]-2-pyridinyl}methanesulfonamide hydrochloride	717907-75-0	98%	250mg	$495	2022-06-03
MedChemExpress	HY-10459-10mM*1mLinDMSO	PF-562271	717907-75-0	99.68%	10mM*1mLinDMSO	￥1451	2022-05-30
S e l l e c k ZHONG GUO	S2890-10mM (1mL in DMSO)	PF-562271	717907-75-0	99.95%	10mM (1mL in DMSO)	¥2862.96	2023-09-15

PF-562271 Synthesis

Synthetic Circuit 1

717907-75-0

98-11-3

Reaction Conditions

Reference

: Preparation of salts and solvates of N-[3-[[[2-[(2,3-dihydro-2-oxo-1H-indol-5-yl)amino]-5-(trifluoromethyl)-4-pyrimidinyl]amino]methyl]-2-pyridinyl]-N-methylmethanesulfonamide for the treatment of abnormal cell growth.

, World Intellectual Property Organization, , ,

PF-562271 Preparation Products

PF-562271 Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:717907-75-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:717907-75-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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7. Synthesis of dihydroisoquinolinone-4-methylboronic esters via domino Heck/borylation using a structurally characterized palladacycle as a catalyst †

Jhansi Rani Morla,Dastagiri Reddy Nareddula RSC Adv., 2022,12, 6762-6771
8. Ancient pigment to treasure: Prussian blue as a cheap solid cyanide/nitrogen dual-source affording the high-yield syntheses of pricey endohedral clusterfullerenes†

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